2-(5-Nitro-pyrazin-2-ylamino)-ethanol

• Molecular Formula: C6H8N4O3
• Molecular Weight: 184.15 g/mol
• IUPAC Name: 2-[(5-nitropyrazin-2-yl)amino]ethanol
• InChI: InChI=1S/C6H8N4O3/c11-2-1-7-5-3-9-6(4-8-5)10(12)13/h3-4,11H,1-2H2,(H,7,8)
• InChI Key: SRZPMKKVUTYUIQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CC(=N1)[N+](=O)[O-])NCCO

Description

2-(5-Nitro-pyrazin-2-ylamino)-ethanol is a useful research compound. Its molecular formula is C6H8N4O3 and its molecular weight is 184.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2-bromo-5-nitropyrazine (500 mg, 2.45 mmol) and ethanolamine (225 mg, 3.67 mmol) in methanol (15 mL) was stirred at 25° C. for 5 h. After such time, the reaction was concentrated in vacuo. Biotage chromatography (FLASH 40S, Silica, 20/80 hexanes/ethyl acetate to 97/3 ethyl acetate/methanol) afforded 2-(5-nitro-pyrazin-2-ylamino)-ethanol (375 mg, 83%) as a yellow solid: mp 157.5–159.8° C.; EI-HRMS m/e calcd for C6H8N4O3 (M+) 184.0596, found 184.0603.